Cas no 333743-62-7 ([3-Methyl-4-(methylthio)phenyl]methanol)

• Product Name: [3-Methyl-4-(methylthio)phenyl]methanol
• CAS No: 333743-62-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 2138074
• Update Time: 2023-08-04

[3-Methyl-4-(methylthio)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-methyl-4-(methylthio)phenyl]methanol
• (3-methyl-4-(methylthio)phenyl)methanol
• ZITWBZDPUUPEIJ-UHFFFAOYSA-N
• 3-methyl-4-(methylthio)benzenemethanol
• [3-Methyl-4-(methylthio)phenyl]methanol

• Inchi： 1S/C9H12OS/c1-7-5-8(6-10)3-4-9(7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： ZITWBZDPUUPEIJ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(CO)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 45.5